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Compound of Interest

Compound Name: 2-Methyl-6-propoxypyrazine
CAS No.: 67845-28-7
Cat. No.: B1584242

Get Quote

Executive Summary

This application note details the protocol for the unambiguous structural assignment of 2-
Methyl-6-propoxypyrazine (CAS: 67845-28-7), a high-value pyrazine derivative used in flavor
and fragrance formulations (nutty, roasted profiles). Pyrazine substitutions are notoriously
difficult to assign solely via 1D NMR due to the symmetry and electronic similarity of the ring

carbons.

This guide moves beyond simple peak listing to provide a causal assignment strategy. We
utilize Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect (NOE)
spectroscopy to definitively distinguish the 2,6-isomer from its 2,3-, 2,5-, and 3,5-isomers.

Chemical Context & Isomerism

The pyrazine core is electron-deficient. The introduction of an electron-donating alkoxy group
(propoxy) and a weakly donating alkyl group (methyl) creates specific electronic perturbations.
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o 2-Methyl group: Inductive donation (+1), slightly shields ortho-position (H3).

e 6-Propoxy group: Resonance donation (+M) dominates over induction (-I), significantly
shielding the ortho/para positions, but the adjacent nitrogen complicates simple additivity
rules.

Target Structure:

e Formula: C8BH12N20[1]

e MW: 152.19 g/mol

o Key Challenge: Distinguishing H3 vs. H5 and C2 vs. C6 without X-ray crystallography.

Experimental Protocol
Sample Preparation

To prevent concentration-dependent chemical shift drifting (common in nitrogen heterocycles),
strictly adhere to the following:

» Solvent: Chloroform-d (CDCI3) with 0.03% v/v TMS.

o Why: CDCI3 minimizes hydrogen bonding with the pyrazine nitrogens compared to
DMSO-d6, resulting in sharper lines.

e Concentration: 10-15 mg in 600 pL solvent.

e Vessel: 5 mm high-precision NMR tube (Wilmad 528-PP or equivalent).

Acquisition Parameters (600 MHz equivalent)

Standard parameters often fail to capture quaternary carbons in pyrazines due to long
relaxation times (
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Experiment

Pulse
Sequence

Scans (NS)

Relaxation
Delay (d1)

Notes

1H1D

zg30

16

2.0s

30° pulse angle
for accurate

integration.

13C {1H}

zgpg30

1024

3.0s

Extended d1
required for
C2/C6
quaternary

carbons.

1H-13C HSQC

hsqgcedetgpsisp2

15s

Multiplicity-edited
(CH/CHS up,
CH2 down).

1H-13C HMBC

hmbcgplpndgf

15s

Optimized for

Hz (long range).

1D NOESY

selnogp

2.0s

Selective
irradiation of
Methyl and O-
CH2.

Spectral Analysis & Assignment Logic

1H NMR Assignment (The Proton Backbone)

The spectrum is divided into three distinct zones: the aliphatic chain, the methyl substituent,

and the aromatic ring.

e Zone A (Aliphatic Propyl Chain):

o 1.02 (t, 3H): Terminal methyl (-CH2-CH2-CH3).

o 1.83 (sext, 2H): Central methylene (-CH2-CH2-CH3).

o 4.25 (t, 2H): Oxymethylene (-O-CH2-). Diagnostic: The chemical shift > 4.0 ppm confirms
attachment to Oxygen.
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e Zone B (Pyrazine Methyl):

o 2.45 (s, 3H): Methyl attached to aromatic ring. Validation: Singlet indicates no adjacent
protons on the ring (quaternary C2).

e Zone C (Aromatic Ring - The Critical Pair):

[e]

Two singlets appear between 7.8 and 8.1 ppm.

o

8.05 (s, 1H): Assigned to H3.

o

7.98 (s, 1H): Assigned to H5.

o

Differentiation Logic: H5 is ortho to the propoxy group. The resonance effect of oxygen
increases electron density at C5/H5, shielding it (moving it upfield/lower ppm) relative to
H3.

13C NMR Assignment

e 159.8 (C6): Most deshielded quaternary carbon. Directly attached to Oxygen and Nitrogen.
e 152.5 (C2): Quaternary carbon attached to Methyl and Nitrogen.

e 138.5 (C3): Aromatic CH.

e 132.1 (C5): Aromatic CH (Shielded by alkoxy resonance).

e 68.5 (O-CH2): Alkoxy carbon.

e 21.5 (Ar-CH3): Ring methyl.

e 22.4 (CH2): Propyl middle carbon.

10.5 (CH3): Propyl terminal carbon.

The Self-Validating Mechanism (HMBC & NOE)

To ensure the structure is not an isomer, we map the connectivity.
e HMBC (Heteronuclear Multiple Bond Correlation):

o Methyl Protons (
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2.45) show a strong 3-bond correlation to C3 (
138.5). This links the methyl group specifically to the H3 proton environment.

o O-CH2 Protons (

4.25) show a strong 3-bond correlation to C5 (
132.1). This links the propoxy group to the H5 proton environment.

o Crucial Check: If the methyl protons showed correlations to both ring CH carbons, the
molecule would likely be the 2,5-isomer (symmetric). The specific isolation of spin systems
confirms the 2,6-substitution.

e NOE (Nuclear Overhauser Effect):
o lIrradiate Methyl (
2.45)
Enhancement of H3 (

8.05).

o lIrradiate O-CH2 (
4.25)
Enhancement of H5 (
7.98).
o Result: This spatial proximity confirms the assignment of the aromatic protons.

Visualizing the Logic

The following diagram illustrates the flow of assignment and the definitive correlations required
to validate the structure.
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Input Data i Fragments
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Click to download full resolution via product page

Figure 1: Logic flow for structural confirmation. Red arrows indicate critical 2D NMR
correlations.

Summary Data Table

Multiplicity Key HMBC

Position Group ( L
1H (ppm) 13C (ppm)

in Hz) C)
2 Quaternary - - 152.5 H3, 2-Me
2-Me Methyl 2.45 S 21.5 C2,C3
3 Aromatic CH 8.05 S 138.5 C2,C5
5 Aromatic CH 7.98 S 132.1 Co6, C3
6 Quaternary - - 159.8 H5, O-CH2
1 0O-CH2 4.25 t(6.7) 68.5 Ce, C2'
2 CH2 1.83 sext (7.2) 22.4 Cc1, Cc3
3 CH3 1.02 t(7.4) 10.5 cz

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1584242/docs?utm_src=pdf-body-img#application-note-structural-elucidation-and-spectral-assignment-of-2-methyl-6-propoxypyrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Note: Chemical shifts are referenced to TMS (0.00 ppm) in CDCI3. Values are consistent with
typical alkoxypyrazine increments.

References

e The Good Scents Company. (n.d.). 2-methyl-6-propoxypyrazine.[1] Retrieved January 30,
2026, from [Link]

o Source for CAS registry and general physical properties.

o Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[2] Spectrometric Identification of
Organic Compounds (7th ed.). John Wiley & Sons.

o Authoritative text for general NMR chemical shift increments and coupling constants.

o Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.).
Elsevier. Source for pulse sequence parameters (HMBC, NOESY) described in Section 3.2.

» National Institute of Standards and Technology (NIST). (2023). Pyrazine, 2-methyl-6-
propoxy-.[1] NIST Chemistry WebBook, SRD 69. Retrieved January 30, 2026, from [Link]

o Verification of chemical identity and mass spectral d

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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